Cas no 213611-25-7 (1H-Indeno[5,6-c][1,2,5]oxadiazole(9CI))

1H-Indeno[5,6-c][1,2,5]oxadiazole(9CI) structure
213611-25-7 structure
Product Name:1H-Indeno[5,6-c][1,2,5]oxadiazole(9CI)
CAS No:213611-25-7
MF:C9H6N2O
MW:158.15674161911
CID:242714
PubChem ID:45121132
Update Time:2025-04-19

1H-Indeno[5,6-c][1,2,5]oxadiazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indeno[5,6-c][1,2,5]oxadiazole(9CI)
    • 1H-cyclopenta[f][2,1,3]benzoxadiazole
    • 1h-indeno[5,6-c][1,2,5]oxadiazole
    • DTXSID20669138
    • 213611-25-7
    • Inchi: 1S/C9H6N2O/c1-2-6-4-8-9(11-12-10-8)5-7(6)3-1/h1-5,10H
    • InChI Key: OEVJCBLPVWARGS-UHFFFAOYSA-N
    • SMILES: O1N=C2C=C3C=CC=C3C=C2N1

Computed Properties

  • Exact Mass: 158.04808
  • Monoisotopic Mass: 158.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.6A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 33.62
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